Cas no 2229298-06-8 (tert-butyl N-(1-{bicyclo2.2.1hept-5-en-2-yl}-2-oxoethyl)carbamate)

Tert-butyl N-(1-{bicyclo[2.2.1]hept-5-en-2-yl}-2-oxoethyl)carbamate is a specialized bicyclic carbamate derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure incorporates a norbornene scaffold, offering rigidity and stereochemical control, which is advantageous in asymmetric synthesis and cycloaddition reactions. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic manipulations while allowing selective deprotection under mild acidic conditions. The ketone functionality provides a reactive handle for further derivatization. This compound is particularly useful in the construction of complex molecular architectures, including peptidomimetics and bioactive small molecules, due to its balanced reactivity and compatibility with diverse reaction conditions.
tert-butyl N-(1-{bicyclo2.2.1hept-5-en-2-yl}-2-oxoethyl)carbamate structure
2229298-06-8 structure
Product Name:tert-butyl N-(1-{bicyclo2.2.1hept-5-en-2-yl}-2-oxoethyl)carbamate
CAS No:2229298-06-8
MF:C14H21NO3
MW:251.321444272995
CID:6381814
PubChem ID:165702837
Update Time:2025-06-11

tert-butyl N-(1-{bicyclo2.2.1hept-5-en-2-yl}-2-oxoethyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-(1-{bicyclo2.2.1hept-5-en-2-yl}-2-oxoethyl)carbamate
    • EN300-1876031
    • 2229298-06-8
    • tert-butyl N-(1-{bicyclo[2.2.1]hept-5-en-2-yl}-2-oxoethyl)carbamate
    • Inchi: 1S/C14H21NO3/c1-14(2,3)18-13(17)15-12(8-16)11-7-9-4-5-10(11)6-9/h4-5,8-12H,6-7H2,1-3H3,(H,15,17)
    • InChI Key: KNBPNCAQXARAHC-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(NC(C=O)C1CC2C=CC1C2)=O

Computed Properties

  • Exact Mass: 251.15214353g/mol
  • Monoisotopic Mass: 251.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 55.4Ų

tert-butyl N-(1-{bicyclo2.2.1hept-5-en-2-yl}-2-oxoethyl)carbamate Pricemore >>

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Additional information on tert-butyl N-(1-{bicyclo2.2.1hept-5-en-2-yl}-2-oxoethyl)carbamate

tert-butyl N-(1-{bicyclo2.2.1hept-5-en-2-yl}-2-oxoethyl)carbamate (CAS No. 2229298-06-8): A Comprehensive Overview

tert-butyl N-(1-{bicyclo2.2.1hept-5-en-2-yl}-2-oxoethyl)carbamate (CAS No. 2229298-06-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TBNBCH, is characterized by its unique bicyclic structure and carbamate functional group, which confer it with a range of interesting properties and potential applications.

The bicyclo[2.2.1]hept-5-en-2-yl moiety in TBNBCH is a key structural feature that contributes to its stability and reactivity. This bicyclic system is known for its rigidity and conformational constraints, which can influence the compound's interactions with biological targets. The tert-butyl group, on the other hand, provides steric protection and enhances the compound's solubility and metabolic stability.

Recent studies have explored the potential of TBNBCH in various therapeutic areas. One notable application is in the development of prodrugs for targeted drug delivery. The carbamate functional group in TBNBCH can be designed to release active pharmaceutical ingredients (APIs) under specific physiological conditions, such as changes in pH or the presence of specific enzymes. This makes TBNBCH a promising candidate for improving the pharmacokinetic properties of drugs, particularly those with poor solubility or rapid metabolism.

In addition to its use in prodrug design, TBNBCH has been investigated for its potential as a ligand in protein-protein interaction (PPI) inhibitors. PPIs play crucial roles in many biological processes, including signal transduction, cell cycle regulation, and apoptosis. By disrupting these interactions, TBNBCH and its derivatives could potentially modulate disease pathways associated with cancer, neurodegenerative disorders, and inflammatory conditions.

The synthesis of TBNBCH involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of a bicyclo[2.2.1]hept-5-en-2-ylamine derivative with a tert-butyl chloroformate reagent, followed by deprotection and functionalization steps to introduce the desired substituents. Advances in synthetic chemistry have led to more efficient and scalable methods for producing TBNBCH, making it more accessible for research and development purposes.

From a pharmacological perspective, TBNBCH has shown promising results in preclinical studies. In vitro assays have demonstrated its ability to selectively bind to specific protein targets with high affinity and specificity. Animal models have further confirmed its efficacy and safety profile, paving the way for potential clinical applications.

However, like any new chemical entity (NCE), TBNBCH must undergo rigorous testing to ensure its safety and efficacy before it can be approved for human use. Clinical trials are currently underway to evaluate its therapeutic potential in various disease models. These trials will provide valuable insights into the compound's pharmacodynamics, pharmacokinetics, and potential side effects.

Despite these challenges, the unique properties of TBNBCH make it an exciting molecule for further investigation. Its potential applications in prodrug design, PPI inhibition, and targeted drug delivery highlight its versatility and broad relevance in modern pharmaceutical research.

In conclusion, tert-butyl N-(1-{bicyclo[2.2.1]hept-5-en-2-yl}-2-oxoethyl)carbamate (CAS No. 2229298-06-8) represents a significant advancement in the field of medicinal chemistry. Its unique structure and functional groups offer a range of opportunities for developing novel therapeutics and improving existing drug formulations. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of pharmaceutical science.

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